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Compound of Interest

Compound Name: Ethylene glycol-(OD)2

Cat. No.: B1609830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The substitution of hydrogen with its heavier isotope, deuterium, can induce measurable

changes in the physical properties of a molecule. This phenomenon, known as the kinetic

isotope effect, arises from the difference in mass between hydrogen and deuterium, which

affects vibrational frequencies and zero-point energies of chemical bonds. In the context of

ethylene glycol, a widely used solvent and cryoprotectant, understanding these isotopic effects

is crucial for applications ranging from NMR spectroscopy to the study of reaction mechanisms

and intermolecular interactions.

This guide provides a comparative analysis of the key physical properties of normal (protic)

ethylene glycol (HOCH₂CH₂OH) and its fully deuterated counterpart, ethylene glycol-d6

(DOCD₂CD₂OD). The information presented is compiled from various sources and is intended

to be a valuable resource for researchers utilizing deuterated solvents.

Comparative Analysis of Physical Properties
The following table summarizes the key physical properties of ethylene glycol and ethylene

glycol-d6. It is important to note that the data has been aggregated from multiple sources, and

experimental conditions may vary.
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Physical Property
Ethylene Glycol
(HOCH₂CH₂OH)

Ethylene Glycol-d6
(DOCD₂CD₂OD)

Isotopic Effect (d6 /
H)

Molar Mass 62.07 g/mol 68.10 g/mol [1] 1.097

Density
1.113 g/cm³ (at 20 °C)

[2][3]
1.220 g/mL (at 25 °C) ~1.096

Boiling Point 197.3 °C[2] 196-198 °C ~0.99 - 1.00

Melting Point -12.9 °C -13 °C ~1.00

Viscosity Ratio (ηD/

ηH)
1

1.09 to 1.02 (20 to 90

°C)
1.09 - 1.02

Vapor Pressure
0.089 mmHg (at 25

°C)[2]
0.08 mmHg ~0.899

Experimental Protocols
The determination of the physical properties listed above involves standardized experimental

techniques. Below are detailed methodologies for each key experiment.

Density Measurement
The density of a liquid can be determined using a pycnometer or a digital density meter.

Using a Pycnometer:

The pycnometer, a glass flask with a close-fitting ground glass stopper with a capillary

tube through it, is first cleaned, dried, and weighed empty.

It is then filled with the liquid (ethylene glycol or ethylene glycol-d6), ensuring no air

bubbles are present, and the stopper is inserted. The excess liquid that escapes through

the capillary is wiped off.

The filled pycnometer is weighed.

The temperature of the liquid is recorded.
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The volume of the pycnometer is determined by repeating the procedure with a liquid of

known density, such as deionized water.

The density is calculated by dividing the mass of the liquid by the volume of the

pycnometer.

Boiling Point Determination
The boiling point can be measured using a simple distillation apparatus or a specialized boiling

point apparatus.

Capillary Tube Method (Siwoloboff's Method):

A small amount of the liquid is placed in a test tube.

A capillary tube, sealed at one end, is inverted and placed in the test tube with the open

end below the liquid surface.

The test tube is gently heated in a heating bath.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heating is stopped, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.

Melting Point Determination
The melting point of a substance that is solid at room temperature can be determined using a

melting point apparatus. For substances like ethylene glycol that are liquid at room

temperature, the freezing point is determined, which is numerically the same as the melting

point.

Freezing Point Determination:

A sample of the liquid is placed in a test tube.
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A thermometer is immersed in the liquid.

The test tube is placed in a cooling bath (e.g., an ice-salt mixture).

The liquid is stirred gently as it cools.

The temperature is recorded at regular intervals.

The freezing point is the temperature at which the temperature remains constant while the

liquid solidifies.

Viscosity Measurement
The viscosity of a liquid can be measured using various types of viscometers, such as a

capillary viscometer or a rotational viscometer.

Using an Ostwald Viscometer (Capillary Viscometer):

A known volume of the liquid is introduced into the viscometer.

The liquid is drawn up into the upper bulb by suction.

The time taken for the liquid to flow from the upper mark to the lower mark under the

influence of gravity is measured.

The kinematic viscosity is calculated using the viscometer constant and the flow time.

The dynamic viscosity is then calculated by multiplying the kinematic viscosity by the

density of the liquid.

Vapor Pressure Measurement
Vapor pressure can be measured using a static or dynamic method.

Static Method (Isoteniscope):

A small amount of the liquid is placed in the bulb of an isoteniscope, which is connected to

a manometer and a vacuum pump.
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The sample is degassed by freezing and evacuating the apparatus.

The apparatus is then brought to a constant temperature in a thermostat bath.

The vapor pressure of the sample is balanced against a known pressure of an inert gas,

and the pressure is read from the manometer.

Logical Workflow for Comparative Analysis
The following diagram illustrates the logical workflow for the comparative analysis of the

physical properties of ethylene glycol and its deuterated analogue.
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Caption: Workflow for comparing physical properties of ethylene glycol and its deuterated

isotopologue.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK600990/table/ch4.tab2/
https://www.ncbi.nlm.nih.gov/books/NBK600990/table/ch4.tab2/
https://www.entro.ir/2025/02/10/thermodynamic-properties-of-ethylene-glycols/
https://www.entro.ir/2025/02/10/thermodynamic-properties-of-ethylene-glycols/
https://www.osti.gov/biblio/4149965
https://www.osti.gov/biblio/4149965
https://www.benchchem.com/product/b1609830#isotopic-effects-on-the-physical-properties-of-ethylene-glycol
https://www.benchchem.com/product/b1609830#isotopic-effects-on-the-physical-properties-of-ethylene-glycol
https://www.benchchem.com/product/b1609830#isotopic-effects-on-the-physical-properties-of-ethylene-glycol
https://www.benchchem.com/product/b1609830#isotopic-effects-on-the-physical-properties-of-ethylene-glycol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1609830?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

